Cas no 92665-29-7 (Cefprozil)

Cefprozil monohydrate (cefzil) is a second-generation cephalosporin antibiotic
Cefprozil structure
Cefprozil structure
Cefprozil
92665-29-7
C18H19N3O5S
389.425563097
MFCD00865082
61578
5281006

Cefprozil Properties

Names and Identifiers

    • Cefprozil
    • (6r-(6-alpha,7beta(r*)))-l)acetyl)amino)-8-oxo-3-(1-propenyl)
    • bmy28100
    • (6R,7R)-7-[(2R)-2-AMINO-2-(4-HYDROXYPHENYL)ACETYLAMINO]-8-OXO-3-(1-PRO-PENYL)-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID
    • Cefrozil
    • CEFPROZIL:(6R,7R)-7-[(2R)-2-AMINO-2-(4-HYDROXYPHENYL)ACETYLAMINO]-8-OXO-3-(1-PRO-PENYL)-5-THIA-1-AZABICYLO[4.2.0]OCT-2-ENE-2-CARBOXYLIC ACID
    • (6R,7R)-7-[[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propen-1-yl)-5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid
    • Cefprozile
    • Cephprozyl
    • Prozef
    • 8-[2-Amino-2-(4-hydroxyphenyl)-acetyl]amino-7-oxo-4-prop-1-enyl-2-thia-6-azabicyclo[4.2.0]oct-4-ene-5-carboxylic acid
    • (6R-(6alpha,7beta(R*)))-7-((Amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propen
    • (6R-(6alpha,7beta(R*)))-7-((Amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
    • (6R,7R)-7-[[(2R)-2-Amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propen-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (ACI)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2R)-amino(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propenyl)-, (6R,7R)- (9CI)
    • 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[amino(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1-propenyl)-, [6R-[6α,7β(R*)]]- (ZCI)
    • BMY 28100
    • Cefproxil
    • Cefzil
    • Procef
    • HMS3715P22
    • HY-B0458A
    • Cefprozil [USAN:INN]
    • (6R,7R)-7-((R)-2-amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-enyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • Cefprozil for peak identification
    • Cefprozil hydrate (Cefzil)
    • 1M698F4H4E
    • Serozil
    • E-Cefprozil
    • Cefzil (TN)
    • DB01150
    • Cefprozilo [INN-Spanish]
    • Cefprozil (E)-isomer
    • C06888
    • Cefprozil, mix of Z (92%), and E (7%) isomers
    • (6R,7R)-7-((R)-2-AMINO-2-(P-HYDROXYPHENYL)ACETAMIDO)-8-OXO-3-PROPENYL-5-THIA-1-AZABICYCLO(4.2.0)OCT-2(E)-ENE-2-CARBOXYLIC ACID
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2R)-AMINO(4-HYDROXYPHENYL)ACETYL)AMINO)-8-OXO-3-(1E)-1-PROPENYL-,(6R,7R)-
    • UNII-S1SDI2FJIY
    • (6R,7R)-7-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-[(E)-prop-1-enyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • (6R,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid
    • C16732
    • (6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • Cefprozil anhydrous
    • Cefprozilum [INN-Latin]
    • AS-14301
    • 92676-86-3
    • SCHEMBL37024
    • CEFPROZIL ANHYDROUS, (E)-
    • BRD-K24871708-002-03-8
    • CEFPROZIL [MART.]
    • (6R,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • CHEMBL276568
    • AB01274812-01
    • D07651
    • trans-Cefprozil
    • BBS-1067
    • Cefprozil hydrate
    • BMY-28167
    • Cefprozilo
    • NS00011560
    • 92665-29-7
    • AKOS015895989
    • Cronocef
    • Q3231623
    • BRD-K24871708-002-02-0
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-, (6R-(6alpha,7beta(R*)))-
    • Cefprozil (TN)
    • BRD-K24871708-002-04-6
    • Cefprozil anhydrous, e-isomer
    • Cefprozilum
    • DISCONTINUED. Please see C243933.
    • CHEBI:3506
    • CEFPROZIL (E)-ISOMER (50 MG)G0D341872UG/MG(AI)
    • DTXSID10873545
    • WDLWHQDACQUCJR-ZAMMOSSLSA-N
    • CS-0013517
    • CCG-221280
    • EN300-19766374
    • Arzimol
    • Cefprozil monohydrate
    • MFCD00911719
    • BIDD:GT0833
    • Cefprozil (INN)
    • Brisoral
    • CEFPROZIL E-FORM [MI]
    • S1SDI2FJIY
    • (6R,7R)-7-{[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino}-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2R)-amino(4-hydroxyphenyl)acetyl)amino)-8-oxo-3-(1-propenyl)-, (6R,7R)-
    • AB01274812_02
    • UNII-1M698F4H4E
    • (6R,7R)-7-[(2R)-2-amino-2-(4-hydroxyphenyl)acetamido]-8-oxo-3-(prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
    • (E)-cefprozil
    • +Expand
    • MFCD00865082
    • WDLWHQDACQUCJR-PBFPGSCMSA-N
    • 1S/C18H19N3O5S/c1-2-3-10-8-27-17-13(16(24)21(17)14(10)18(25)26)20-15(23)12(19)9-4-6-11(22)7-5-9/h2-7,12-13,17,22H,8,19H2,1H3,(H,20,23)(H,25,26)/t12-,13-,17-/m1/s1
    • C(C1=C(C=CC)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)[C@@H](C1C=CC(O)=CC=1)N)(=O)O

Computed Properties

  • 389.10500
  • 4
  • 7
  • 5
  • 407.115
  • 27
  • 699
  • 0
  • 3
  • 0
  • 1
  • 0
  • 1
  • nothing
  • 24
  • 0
  • 159A^2

Experimental Properties

  • 1.73580
  • 158.26000
  • 1.718
  • Soluble in DMSO at 10mg/ml. Insoluble in water.
  • 803℃
  • 218-226°C
  • >110°(230°F)
  • 1.534

Cefprozil Security Information

Cefprozil Customs Data

  • 2941905990
  • China Customs Code:

    2941905990

Cefprozil Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0062Q6-10mg
Cefprozil
92665-29-7 98%(HPLC)
10mg
$58.00 2024-04-20
A2B Chem LLC
AC82670-5mg
(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
92665-29-7 ≥95% (mixture of cis and trans)
5mg
$29.00 2024-07-18
Aaron
AR0062YI-50mg
Cefprozil
92665-29-7 98%
50mg
$39.00
Alichem
A019118667-1g
(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
92665-29-7 97%
1g
$882.96 2023-08-31
Chemenu
CM529877-100mg
(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
92665-29-7 97%
100mg
$77 2022-08-31
Crysdot LLC
CD11011856-1g
(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
92665-29-7 97%
1g
$849 2024-07-19
Enamine
EN300-19766374-0.05g
92665-29-7
0.05g
$2755.0 2023-09-16
eNovation Chemicals LLC
Y1054489-100mg
Cefprozil
92665-29-7 97%
100mg
$210 2022-05-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S84680-250mg
(6S,7R)-7-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-8-oxo-3-((E)-prop-1-en-1-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
92665-29-7 97% mix TBC as stabilizer
250mg
¥581.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C913097-50mg
Cefprozil (BMY-28100)
92665-29-7 98%
50mg
¥2,377.80 2022-09-02

Cefprozil Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Imidazole ,  Hexamethyldisilazane Solvents: Dichloromethane ;  3 h, rt → reflux
1.2 Reagents: Ethyl chloroformate Solvents: Dimethylformamide ,  Dichloromethane ;  -50 °C; 3 h, -43 - -33 °C; -33 °C → -50 °C
1.3 2 h, -50 °C
1.4 Reagents: Hydrochloric acid ,  Iron chloride (FeCl3) Solvents: Water ;  pH 1; -50 °C → 8 °C; 30 min, 5 - 8 °C
1.5 Reagents: Ammonia Solvents: Water ;  0 - 5 °C; 2 h, pH 6.5, 0 - 5 °C
Reference
Process for recycling Cefprozil mother liquor
, China, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  Water ;  10 h, 25 - 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8
Reference
Method for synthesizing Cefprozil using di-tert-butyl dicarbonate
, China, , ,

Synthetic Circuit 3

Reaction Conditions
1.1 Catalysts: Trimethylaluminum Solvents: Dichloromethane ,  Hexane ;  2 h, 5 °C
1.2 5 °C; 2 h, 35 °C; 35 °C → rt
1.3 Reagents: Water
1.4 Reagents: Hydrochloric acid Solvents: Water ;  pH 6
Reference
Method for preparation of Cefprozil
, China, , ,

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Trimethylaluminum Solvents: Dichloromethane ,  Hexane ,  Water ;  2 h, rt
1.2 rt; 2 h, 35 °C; 35 °C → rt
1.3 Reagents: Water
Reference
Purification method for cefprozil
, China, , ,

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  10 h, 25 - 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8
Reference
Preparation and purification of cefprozil
, China, , ,

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Hexamethylenetetramine Solvents: Acetic anhydride ;  5 h, rt
1.2 Solvents: Tetrahydrofuran ;  4 h, 20 °C
1.3 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  3 h, reflux
1.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  1 h, rt
1.5 Reagents: Chloromethyl methyl ether Solvents: Dichloromethane ;  2 h, 20 °C
1.6 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  3 h, rt
1.7 Reagents: Pyridinium p-toluenesulfonate Solvents: tert-Butanol ;  2 h, reflux
Reference
Preparation method of cefprozil
, China, , ,

Cefprozil Raw materials

Cefprozil Preparation Products

Cefprozil Suppliers

Hubei Xingcheng Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:92665-29-7)
MAO QUAN
19171210221
3371991952@QQ.COM
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:92665-29-7)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Hubei Chaoshun Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:92665-29-7)
WANG XIAN SHENG
15927806810
174160056@qq.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:92665-29-7)
WANG HUA
13667159345
13667159345@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:92665-29-7)
TANG SI LEI
15026964105
2881489226@qq.com

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